Cas no 1346687-48-6 (5-(Pyridazin-4-yl)nicotinonitrile)

• Product Name: 5-(Pyridazin-4-yl)nicotinonitrile
• CAS No: 1346687-48-6
• MF: C₁₀H₆N₄
• MW: 182.181440830231
• CID: 1033550
• PubChem ID: 71303592
• Update Time: 2025-10-28

5-(Pyridazin-4-yl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridazin-4-yl)nicotinonitrile
• 5-pyridazin-4-ylpyridine-3-carbonitrile
• 5-(pyridazin-4-yl)pyridine-3-carbonitrile
• DTXSID80745043
• 1346687-48-6

• Inchi： 1S/C10H6N4/c11-4-8-3-10(6-12-5-8)9-1-2-13-14-7-9/h1-3,5-7H
• InChI Key： FRHXCCHZVLWVFJ-UHFFFAOYSA-N
• SMILES： N1C=C(C#N)C=C(C=1)C1=CN=NC=C1

Computed Properties

• Exact Mass: 182.059246208g/mol
• Monoisotopic Mass: 182.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.5Ų

Additional information on 5-(Pyridazin-4-yl)nicotinonitrile

5-(Pyridazin-4-yl)nicotinonitrile: A Comprehensive Overview

5-(Pyridazin-4-yl)nicotinonitrile (CAS No. 1346687-48-6) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as 5-(1,2,3,6-tetrahydropyridazin-4-yl)pyridine-2-carbonitrile, is characterized by its unique molecular structure, which includes a pyridazine and a pyridine ring linked by a nitrile group. The combination of these structural elements endows the compound with a range of biological activities that have been explored in various preclinical and clinical studies.

The chemical structure of 5-(Pyridazin-4-yl)nicotinonitrile is particularly noteworthy for its potential as a lead compound in drug discovery. The presence of the nitrile group and the aromatic rings provides a platform for further functionalization and optimization, making it an attractive candidate for the development of novel therapeutics. Recent research has focused on elucidating the pharmacological properties of this compound, including its interactions with specific biological targets and its efficacy in treating various diseases.

In terms of its physical and chemical properties, 5-(Pyridazin-4-yl)nicotinonitrile is a solid at room temperature with a molecular weight of 189.17 g/mol. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in biological assays and drug formulation studies. The compound's stability under different conditions has also been investigated, with results indicating that it remains stable at room temperature and under standard laboratory conditions.

The biological activity of 5-(Pyridazin-4-yl)nicotinonitrile has been extensively studied in recent years. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This property makes it a promising candidate for the development of targeted therapies.

In addition to its enzymatic inhibition properties, 5-(Pyridazin-4-yl)nicotinonitrile has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines. This makes it a potential therapeutic agent for conditions such as rheumatoid arthritis and other inflammatory disorders.

The pharmacokinetic profile of 5-(Pyridazin-4-yl)nicotinonitrile has also been evaluated to assess its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has good bioavailability, which is essential for ensuring effective delivery to target tissues. Furthermore, its low toxicity profile in animal models suggests that it may be safe for human use.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-(Pyridazin-4-yl)nicotinonitrile. Early-phase trials have shown promising results, with the compound demonstrating significant therapeutic effects in patients with certain types of cancer and inflammatory diseases. These findings have generated considerable interest among researchers and pharmaceutical companies, leading to increased investment in the development of this compound.

In conclusion, 5-(Pyridazin-4-yl)nicotinonitrile (CAS No. 1346687-48-6) represents an important advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable lead compound for the development of novel therapeutics. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future breakthroughs in drug discovery and development.